Cas no 717892-97-2 (1-(4-ethoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

• Product Name: 1-(4-ethoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• CAS No: 717892-97-2
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6243381
• PubChem ID: 1242020
• Update Time: 2024-01-06

1-(4-ethoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• 717892-97-2
• SR-01000290255-1
• SR-01000290255
• 1-(4-ethoxy-2,3-dimethylphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• CHEMBL1508484
• AKOS002273571
• AF-399/42911228
• F1756-0335
• 1-((4-ethoxy-2,3-dimethylphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
• Z1345908158
• 2,3-dimethyl-4-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl ethyl ether
• MLS001034216
• HMS2970N22
• SMR000669029

• Inchi： 1S/C19H22N2O3S/c1-4-24-17-10-11-18(15(3)14(17)2)25(22,23)21-13-12-20-19(21)16-8-6-5-7-9-16/h5-11H,4,12-13H2,1-3H3
• InChI Key： NSVREEGCLSCFMN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C)C=1C)OCC)(N1C(C2C=CC=CC=2)=NCC1)(=O)=O

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 578
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides